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Compound of Interest

Ethyl 2-(3-fluorophenyl)-2-
Compound Name:
oxoacetate

Cat. No.: B035029

An In-depth Technical Guide to Ethyl 2-(3-fluorophenyl)-2-oxoacetate (CAS 110193-59-4)

This technical guide provides a comprehensive overview of the properties, suppliers, and
synthetic applications of ethyl 2-(3-fluorophenyl)-2-oxoacetate, CAS number 110193-59-4.
The information is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Core Properties

Ethyl 2-(3-fluorophenyl)-2-oxoacetate is a fluorinated aromatic alpha-keto ester. Its chemical
structure, featuring a reactive keto-ester moiety and a fluorinated phenyl ring, makes it a
valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of Ethyl 2-(3-fluorophenyl)-2-oxoacetate
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Property Value Source
CAS Number 110193-59-4 N/A
Molecular Formula C10H9FOs3 [1]
Molecular Weight 196.18 g/mol [1]
Boiling Point 271.7 £ 23.0 °C (Predicted) N/A
Density 1.213 + 0.06 g/cm? (Predicted) N/A
Vapor Pressure 0.00633 mmHg at 25°C N/A
Refractive Index 1.497 N/A
Flash Point 114.6 °C N/A
LogP 1.57150 N/A
Purity Typically 295% [2]

Synthesis and Experimental Protocols

While specific experimental literature for the synthesis of ethyl 2-(3-fluorophenyl)-2-

oxoacetate is not readily available, a common and analogous method is the Friedel-Crafts

acylation of a corresponding aromatic compound. The following protocol is adapted from the

synthesis of a structurally similar compound and can serve as a starting point for the synthesis

of the title compound.

General Synthesis Workflow

General Synthesis Workflow

Friedel-Crafts ___»[ Aqueous Workup Column Chromatography Ethyl 2-(3-fluorophenyl)
Acylation & Extraction or Distillation -2-oxoacetate

Fluorobenzene +
Ethyl Oxalyl Chloride —_—
AICIs (Lewis Acid)
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Caption: A generalized workflow for the synthesis of ethyl 2-(3-fluorophenyl)-2-oxoacetate.
Experimental Protocol: Friedel-Crafts Acylation
This protocol describes a general procedure for the Friedel-Crafts acylation of fluorobenzene.

Materials:

Anhydrous Aluminum Chloride (AICI3)

e Fluorobenzene

o Ethyl oxalyl chloride

e Anhydrous Dichloromethane (DCM)

e Ice

e Dilute Hydrochloric Acid (HCI)

e Saturated aqueous Sodium Bicarbonate (NaHCOs)
e Brine (saturated aqueous NacCl)

e Anhydrous Sodium Sulfate (NazSOa)

Procedure:

 In a round-bottom flask under an inert atmosphere, suspend anhydrous AICIs in anhydrous
DCM.

e Cool the suspension to 0-5 °C in an ice bath.
e Add fluorobenzene to the stirred suspension.
o Add ethyl oxalyl chloride dropwise, maintaining the temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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e Upon completion, carefully pour the reaction mixture onto crushed ice to quench the reaction
and decompose the aluminum chloride complex.

o Separate the organic layer and wash sequentially with dilute HCI, water, saturated NaHCOs
solution, and brine.

» Dry the organic layer over anhydrous Na=SOa4, filter, and remove the solvent under reduced
pressure.

 Purify the crude product by column chromatography or vacuum distillation.

Chemical Reactivity and Applications

Ethyl 2-(3-fluorophenyl)-2-oxoacetate is a versatile building block for the synthesis of various
heterocyclic compounds, which are of interest in medicinal chemistry. Its reactivity is primarily
centered around the a-ketoester functionality.

Application in Heterocycle Synthesis

One common application of a-ketoesters is in the synthesis of quinoxaline derivatives through
condensation with o-phenylenediamines.

Reaction Workflow: Quinoxaline Synthesis

Quinoxaline Synthesis Workflow

Ethyl 2-(3-fluorophenyl)
2-oxoacetate Condensation/ Precipitati 3-(3-fluorophenyl)
ondensation recipitation - -(3-fluoropheny!
S Cyclization Recrystallization quinoxalin-2(1H)-one
o-Phenylenediamine

Click to download full resolution via product page
Caption: Workflow for the synthesis of a quinoxaline derivative.

Experimental Protocol: Synthesis of 3-(3-fluorophenyl)quinoxalin-2(1H)-one

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b035029?utm_src=pdf-body
https://www.benchchem.com/product/b035029?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This protocol is a general procedure for the synthesis of quinoxalinones.
Materials:

o Ethyl 2-(3-fluorophenyl)-2-oxoacetate

e 0-Phenylenediamine

e Glacial Acetic Acid or Ethanol

Procedure:

o Dissolve ethyl 2-(3-fluorophenyl)-2-oxoacetate and o-phenylenediamine in glacial acetic
acid or ethanol in a round-bottom flask.

o Heat the reaction mixture to reflux and monitor by TLC.

e Upon completion, cool the mixture to room temperature.

« If using acetic acid, pour the mixture into ice-cold water to precipitate the product.
e Collect the precipitate by vacuum filtration.

» Wash the solid with cold water and a small amount of cold ethanol.

o Recrystallize the crude product from a suitable solvent to obtain the pure quinoxalinone
derivative.

Suppliers

Ethyl 2-(3-fluorophenyl)-2-oxoacetate is available from various chemical suppliers. The
following table lists some of the known suppliers.

Table 2: Suppliers of Ethyl 2-(3-fluorophenyl)-2-oxoacetate
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Supplier Purity/Notes
Rieke Metals N/A

Matrix Scientific 97%

Crysdot 97%
American Custom Chemicals Corporation 95.00%

AK Scientific N/A
Smolecule In Stock
AOBChem 95%
Shanghai Witofly Chemical Co.,Ltd N/A
BETAPHARM-CN 95%

Safety Information

Ethyl 2-(3-fluorophenyl)-2-oxoacetate should be handled with care in a well-ventilated
laboratory, and appropriate personal protective equipment (PPE), including gloves and safety
glasses, should be worn. For detailed safety information, consult the Safety Data Sheet (SDS)
provided by the supplier. General hazard statements for similar compounds include H315
(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[3] Precautionary statements include P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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